![molecular formula C5H10N2O2 B145891 4-(1-Hydroxyethyl)pyrazolidin-3-one CAS No. 132946-37-3](/img/structure/B145891.png)
4-(1-Hydroxyethyl)pyrazolidin-3-one
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Overview
Description
4-(1-Hydroxyethyl)pyrazolidin-3-one, also known as HEPES, is a zwitterionic buffer commonly used in biological and biochemical research. It is a white crystalline powder that is soluble in water and has a pH range of 6.8-8.2. HEPES is widely used in cell culture, protein purification, and enzyme assays due to its ability to maintain a stable pH and resist changes in temperature.
Mechanism of Action
4-(1-Hydroxyethyl)pyrazolidin-3-one acts as a buffer by accepting or donating protons to maintain a stable pH. It has a pKa value of 7.5, which is close to the physiological pH of 7.4. When the pH of a solution containing this compound is too acidic, this compound will accept protons to increase the pH. Conversely, when the pH is too basic, this compound will donate protons to decrease the pH.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on cells or organisms. It is a neutral molecule that does not interact with cellular processes or metabolic pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(1-Hydroxyethyl)pyrazolidin-3-one as a buffer is its ability to maintain a stable pH over a wide range of temperatures. It is also non-toxic and does not interfere with biological processes. However, this compound is relatively expensive compared to other buffers and may not be suitable for large-scale experiments. It also has a limited pH range of 6.8-8.2, which may not be suitable for all experiments.
Future Directions
Research on 4-(1-Hydroxyethyl)pyrazolidin-3-one is ongoing, with new applications and modifications being developed. One future direction is the development of this compound-based fluorescent probes for imaging cellular processes. Another direction is the modification of this compound to improve its properties, such as increasing its pH range or reducing its cost. This compound may also be used in the development of new drugs or therapies, although further research is needed in this area.
Scientific Research Applications
4-(1-Hydroxyethyl)pyrazolidin-3-one is commonly used as a buffer in biological and biochemical research. It is used to maintain a stable pH in cell culture media, protein purification, and enzyme assays. This compound is also used in electrophoresis, DNA sequencing, and in vitro fertilization. Its ability to resist changes in temperature and maintain a stable pH makes it a valuable tool in scientific research.
properties
CAS RN |
132946-37-3 |
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Molecular Formula |
C5H10N2O2 |
Molecular Weight |
130.15 g/mol |
IUPAC Name |
4-(1-hydroxyethyl)pyrazolidin-3-one |
InChI |
InChI=1S/C5H10N2O2/c1-3(8)4-2-6-7-5(4)9/h3-4,6,8H,2H2,1H3,(H,7,9) |
InChI Key |
HTBRWEINIHIPEC-UHFFFAOYSA-N |
SMILES |
CC(C1CNNC1=O)O |
Canonical SMILES |
CC(C1CNNC1=O)O |
synonyms |
3-Pyrazolidinone,4-(1-hydroxyethyl)-(9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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